Cas no 15895-94-0 (Benzeneacetic acid, a-methylene-, butyl ester)

• Product Name: Benzeneacetic acid, a-methylene-, butyl ester
• CAS No: 15895-94-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1337809
• Update Time: 2024-08-17

Benzeneacetic acid, a-methylene-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methylene-, butyl ester
• Benzeneacetic acid, α-methylene-, butyl ester

• Inchi： 1S/C13H16O2/c1-3-4-10-15-13(14)11(2)12-8-6-5-7-9-12/h5-9H,2-4,10H2,1H3
• InChI Key： NAASWVKVOODJJB-UHFFFAOYSA-N
• SMILES： C1(C(=C)C(OCCCC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 204.11508

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 305.8±21.0 °C(Predicted)
• PSA: 26.3